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Compound of Interest

Compound Name: Diisobutyl disulfide

Cat. No.: B074427

CAS Number: 1518-72-5

This guide provides a comprehensive overview of Diisobutyl disulfide, tailored for
researchers, scientists, and professionals in drug development. It covers its chemical and
physical properties, synthesis, analytical methods, and safety protocols.

Chemical and Physical Properties

Diisobutyl disulfide, also known as isobutyl disulfide, is an organic compound with the
molecular formula C8H18S2.[1] It is a colorless to light yellow liquid with a distinct odor.[2] Its
non-polar nature makes it more soluble in organic solvents than in water.[2]

Table 1: Physicochemical Properties of Diisobutyl Disulfide
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Property Value Source
CAS Number 1518-72-5 [1]
Molecular Formula C8H18S2 [1]
Molecular Weight 178.35 g/mol
Appearance C.:ok')rless to light yellow clear 2]

liquid
Boiling Point 109 °C at 13 mmHg
Flash Point 67 °C

Density (Specific Gravity at
20/20)

0.93

Refractive Index 1.49

Synthesis of Diisobutyl Disulfide

The synthesis of symmetrical disulfides like diisobutyl disulfide can be achieved through
various methods. A common approach is the reaction of an alkyl halide with a sulfur-containing
reagent. The following is a generalized protocol adapted from the synthesis of analogous
dialky! disulfides.

Experimental Protocol: Synthesis via Alkyl Halide

This protocol describes the synthesis of diisobutyl disulfide from isobutyl bromide and sodium
disulfide.

Materials:

Isobutyl bromide

Sodium sulfide nonahydrate (NazS-9H20)

Elemental sulfur (Ss)

Dichloromethane (DCM)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scbt.com/p/diisobutyl-disulfide-1518-72-5
https://www.scbt.com/p/diisobutyl-disulfide-1518-72-5
https://cymitquimica.com/cas/1518-72-5/
https://www.benchchem.com/product/b074427?utm_src=pdf-body
https://www.benchchem.com/product/b074427?utm_src=pdf-body
https://www.benchchem.com/product/b074427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Water

Phase-transfer catalyst (e.g., didecyldimethylammonium bromide)
Round-bottom flask

Separatory funnel

Magnetic stirrer

Heating mantle

Procedure:

Preparation of Sodium Disulfide Solution: In a round-bottom flask, dissolve sodium sulfide
nonahydrate (1.2 equivalents) and elemental sulfur (1.1 equivalents) in water to prepare the
aqueous sodium disulfide solution.

Reaction Setup: In a separate flask, dissolve isobutyl bromide (1.0 equivalent) and a
catalytic amount of a phase-transfer catalyst (e.g., 2-5 mol%) in dichloromethane.

Reaction Execution: Add the aqueous sodium disulfide solution to the organic solution of
isobutyl bromide. Stir the resulting biphasic mixture vigorously at room temperature.

Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or
gas chromatography-mass spectrometry (GC-MS).

Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel.
Separate the organic layer, and wash it with water and then brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure to yield the crude diisobutyl disulfide. Further
purification can be achieved by distillation.

Logical Workflow for Synthesis
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Figure 1: Synthesis Workflow for Diisobutyl Disulfide

Click to download full resolution via product page
Figure 1: Synthesis Workflow for Diisobutyl Disulfide

Analytical Characterization

The identity and purity of synthesized diisobutyl disulfide can be confirmed using various

analytical techniques.

Table 2: Analytical Data for Diisobutyl Disulfide
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Analysis Method Expected Results
Purity (GC) >98.0%
1H NMR Confirmation of structure

Mass spectrum consistent with C8H18S2, with
GC-MS o
characteristic fragments.

Gas Chromatography-Mass Spectrometry (GC-MS): The mass spectrum of diisobutyl
disulfide will show a molecular ion peak corresponding to its molecular weight (178.35 g/mol ).
Common fragments would result from the cleavage of the disulfide bond and the isobutyl
groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H NMR spectrum will show signals
corresponding to the protons of the isobutyl groups. The chemical shifts and splitting patterns
will be characteristic of the isobutyl structure attached to the sulfur atoms.

Biological Significance and Applications in Drug
Development

Disulfide bonds are crucial in stabilizing protein structures.[3] In the context of drug
development, molecules containing disulfide bonds are being explored for targeted drug
delivery systems.[3] These systems are designed to be stable in the bloodstream and release
the active drug in the reducing environment of tumor cells, which have higher concentrations of
glutathione (GSH).[3]

While diisobutyl disulfide itself is not a therapeutic agent, it can serve as a chemical
intermediate in the synthesis of more complex molecules with potential biological activity. Its
reactivity, particularly in thiol-ene reactions, makes it a useful building block in medicinal
chemistry.

Safety and Handling

Diisobutyl disulfide is a combustible liquid and should be handled with appropriate safety
precautions.
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Table 3: Safety Information for Diisobutyl Disulfide

Hazard Precautionary Statement

Combustible liquid. Keep away from heat,
Flammability sparks, open flames, and hot surfaces. No

smoking.

Wear protective gloves, eye protection, and face

Handling ]
protection.
Storage Store in a well-ventilated place. Keep cool.
) Dispose of contents/container to an approved
Disposal

waste disposal plant.

In case of fire, use dry chemical, foam, or carbon dioxide for extinction. Standard first aid
measures should be followed in case of inhalation, skin contact, eye contact, or ingestion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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